2-[(4-chlorophenyl)thio]-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide

• Molecular Formula: C20H14ClN3O2S
• Molecular Weight: 395.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-[3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C20H14ClN3O2S/c21-14-6-8-16(9-7-14)27-12-18(25)23-15-4-1-3-13(11-15)20-24-19-17(26-20)5-2-10-22-19/h1-11H,12H2,(H,23,25)
• InChI Key: ALUCHPXHTQGWSD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)CSC2=CC=C(C=C2)Cl)C3=NC4=C(O3)C=CC=N4

Description

2-[(4-chlorophenyl)thio]-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of the protein kinase CK1δ, which plays a crucial role in regulating various cellular processes. The compound has shown promising results in several studies, and its potential applications in the field of medicine and drug development are being explored.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)thio]-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide involves the inhibition of CK1δ, a protein kinase that plays a crucial role in regulating various cellular processes. CK1δ is involved in the regulation of the Wnt/β-catenin signaling pathway, which is essential for cell proliferation, differentiation, and survival. Inhibition of CK1δ by 2-[(4-chlorophenyl)thio]-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide leads to the activation of the Wnt/β-catenin pathway, which can have several beneficial effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-chlorophenyl)thio]-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide have been studied extensively. The compound has been shown to inhibit the growth and proliferation of cancer cells by activating the Wnt/β-catenin pathway. It has also been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease. Additionally, the compound has been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-chlorophenyl)thio]-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide in lab experiments include its high potency and specificity for CK1δ. The compound is also readily available and can be synthesized using relatively simple methods. However, the limitations of using the compound include its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the research on 2-[(4-chlorophenyl)thio]-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide. One potential direction is the development of the compound as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Another direction is the use of the compound as a tool in genetic research to study the role of CK1δ in various cellular processes. Additionally, further studies are needed to determine the long-term effects of the compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)thio]-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide involves a multi-step process. The initial step involves the reaction of 4-chlorothiophenol with 2-bromoacetophenone to form 2-(4-chlorophenylthio)acetophenone. This intermediate is then reacted with 3-(2-bromoacetyl)oxazolo[4,5-b]pyridine to form the final product.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of several diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as a tool in genetic research and as a chemical probe for studying the role of CK1δ in various cellular processes.